3-Acetyl-N-(cyanomethyl)-4-methylbenzamide
Overview
Description
Compounds like “3-Acetyl-N-(cyanomethyl)-4-methylbenzamide” typically belong to a class of organic compounds known as amides. These are characterized by a functional group that contains a carbonyl group (C=O) linked to a nitrogen atom . They play a crucial role in the creation of proteins and other complex molecules and are present in a wide range of pharmaceuticals .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like acetylation, cyclization, and multicomponent reactions . The exact synthesis process for “3-Acetyl-N-(cyanomethyl)-4-methylbenzamide” would depend on the specific reactants and conditions used.
Molecular Structure Analysis
The molecular structure of a compound like “3-Acetyl-N-(cyanomethyl)-4-methylbenzamide” would likely include a benzene ring (due to the “benzamide” component), a methyl group (-CH3), a cyanomethyl group (-CH2CN), and an acetyl group (-COCH3) . The exact structure would need to be confirmed with techniques like X-ray crystallography or NMR spectroscopy .
Chemical Reactions Analysis
The chemical reactions involving a compound like “3-Acetyl-N-(cyanomethyl)-4-methylbenzamide” could be quite diverse, depending on the reaction conditions and the other reactants present . For instance, it might undergo further acetylation or react with other compounds in a multi-step synthesis .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “3-Acetyl-N-(cyanomethyl)-4-methylbenzamide” would depend on its exact molecular structure . These might include its melting point, boiling point, solubility in various solvents, and its spectral properties .
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for a compound like “3-Acetyl-N-(cyanomethyl)-4-methylbenzamide” could include exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis . Further studies could also investigate its physical and chemical properties, its reactivity with other compounds, and its potential environmental impact.
properties
IUPAC Name |
3-acetyl-N-(cyanomethyl)-4-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-8-3-4-10(7-11(8)9(2)15)12(16)14-6-5-13/h3-4,7H,6H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBIUPHNVBVUXJU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCC#N)C(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetyl-N-(cyanomethyl)-4-methylbenzamide | |
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